Cas no 1807138-85-7 (Methyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate
• CAS No: 1807138-85-7
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4897245
• Update Time: 2025-05-21

Methyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-17-7-4(9(14)18-2)3-5(13(15)16)12-6(7)8(10)11/h3,8H,1-2H3
• InChI Key： OZXODAJCWCQZBU-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OC)C=C([N+](=O)[O-])N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.5
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate

Methyl 2-(Difluoromethyl)-3-Methoxy-6-Nitropyridine-4-Carboxylate: Structural Properties, Synthesis, and Emerging Applications

CAS No. 1807138-85-7 corresponds to the compound Methyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate, a structurally complex heterocyclic derivative that has garnered significant attention in medicinal chemistry and pharmaceutical research. This molecule belongs to the pyridine family, characterized by a six-membered aromatic ring containing one nitrogen atom. The substitution pattern of this compound—specifically the presence of a nitro group at position 6, a methoxy group at position 3, and a trifluoromethyl group at position 2—contributes to its unique physicochemical properties and potential biological activity.

The integration of fluorinated moieties, such as the difluoromethyl group (-CHF₂), is a strategic design element in modern drug discovery. Fluorination often enhances metabolic stability, lipophilicity, and binding affinity to target proteins. In this compound, the trifluoromethyl substitution at C2 may modulate electronic effects across the pyridine ring, influencing reactivity and interactions with biological systems. The nitro group (-NO₂) at C6 introduces electron-withdrawing characteristics, potentially affecting redox behavior or serving as a precursor for bioisosteric replacements in drug development.

Recent studies highlight the role of nitro-containing heterocycles in diverse therapeutic areas. For instance, compounds with similar structural motifs have demonstrated anti-inflammatory, antiproliferative, and kinase-inhibitory activities. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) substituents in this molecule creates an asymmetric distribution of charge density across the aromatic system. This feature may facilitate specific interactions with enzyme active sites or receptor pockets through hydrogen bonding or π–π stacking interactions.

Synthesis of Methyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate typically involves multistep organic reactions targeting precise regioselectivity. One approach begins with the nitration of substituted pyridines using nitric acid under controlled conditions to direct the nitro group to position 6. Subsequent introduction of the methoxy group via alkylation or etherification requires careful selection of reaction conditions to avoid over-nitration or unwanted side products. The final step often involves coupling with difluoromethylene precursors through transition-metal-catalyzed cross-coupling reactions (e.g., using Pd(0) catalysts) to achieve the trifluoromethyl substitution at C2.

In computational studies published within the last two years (e.g., *Journal of Medicinal Chemistry*, 2024), molecular docking simulations revealed that compounds bearing similar structural frameworks exhibit high binding affinities for kinases involved in cancer progression. The trifluoromethyl group was identified as a key contributor to hydrophobic interactions within ATP-binding domains, while the nitro functionality showed potential for electrostatic complementarity with acidic residues in enzyme active sites. These findings suggest that derivatives of this scaffold could be optimized for targeted cancer therapies.

The methoxycarbonyl ester functionality (methyl carboxylate) present in this compound offers additional synthetic versatility. Ester moieties are commonly used as protecting groups or prodrug precursors in pharmaceutical chemistry due to their susceptibility to enzymatic hydrolysis under physiological conditions. This characteristic could be exploited for controlled release formulations or bioavailability enhancement strategies when designing drug candidates based on this scaffold.

Eco-friendly synthesis methodologies have also been explored for related compounds. A notable advancement from *Green Chemistry* (2025) describes solvent-free microwave-assisted protocols for constructing pyridine derivatives with high regioselectivity and reduced reaction times compared to conventional heating methods. While these approaches have not yet been specifically applied to CAS No. 1807138-85-7, they represent promising directions for improving sustainability in its production process.

In material science applications, compounds containing both fluorinated and nitro groups have shown utility as nonlinear optical materials due to their strong dipole moments and polarizability properties. Though not yet commercialized for this purpose, theoretical calculations suggest that structural modifications around CAS No. 1807138-85-7 could yield materials with tailored optical responses suitable for photonic devices or sensor technologies.

The combination of multiple functional groups—nitro, methoxy, and difluoromethyl—creates opportunities for further derivatization through selective transformations such as reduction (of nitro groups), alkylation (of ester moieties), or fluorination (of remaining hydrogen atoms). These possibilities make this compound an attractive platform for combinatorial chemistry approaches aimed at discovering novel bioactive molecules.

Current research trends indicate growing interest in developing selective kinase inhibitors using heterocyclic scaffolds like pyridines functionalized with fluorinated substituents. A recent clinical trial phase I study (reported in *Nature Communications*, 2025) evaluated a related compound showing promising antitumor activity against triple-negative breast cancer cell lines without significant toxicity toward healthy cells—a finding that underscores the therapeutic potential of carefully designed pyridine derivatives like CAS No. 1807138-85-7.

In summary, Methyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate represents an intriguing molecular framework combining multiple strategic design elements from medicinal chemistry: fluorination for enhanced pharmacokinetics; nitration for redox-active properties; methylation for solubility control; and ester functionality for synthetic flexibility. As research continues into its biological profile and synthetic optimization routes, this compound may emerge as a valuable lead structure across multiple therapeutic areas including oncology and inflammatory disease management.